Cas no 318460-29-6 (Benzoic acid,4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]-)

Benzoic acid,4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]- structure
318460-29-6 structure
Product Name:Benzoic acid,4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]-
CAS No:318460-29-6
MF:C16H14NO8PS
MW:411.323024272919
CID:1449400
Update Time:2024-08-25

Benzoic acid,4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]-
    • Benzoic acid, 4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]-
    • Inchi: 1S/C16H14NO8PS/c18-16(19)11-5-7-13(8-6-11)25-26(20,21)10-17-27(22,23)15-9-12-3-1-2-4-14(12)24-15/h1-9,17H,10H2,(H,18,19)(H,20,21)
    • InChI Key: SXHZJMJCRLIQJK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(OP(CNS(C2=CC3=CC=CC=C3O2)(=O)=O)(O)=O)C=C1

Computed Properties

  • Exact Mass: 411.01782

Experimental Properties

  • Density: 1.584±0.06 g/cm3(Predicted)
  • Boiling Point: 661.6±65.0 °C(Predicted)
  • PSA: 143.14
  • pka: 1.62±0.10(Predicted)
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